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Introduction

Copper(II) tartrate, also known as cupric tartrate, is a metal coordination complex formed

between copper(II) ions and tartrate anions. It is a compound of significant interest in various

fields, including analytical chemistry, materials science, and organic synthesis.[1][2] This guide

provides an in-depth overview of the molecular formula, weight, properties, synthesis, and

analysis of Copper(II) tartrate hydrate, tailored for researchers, scientists, and drug

development professionals.

Molecular Identity and Physicochemical Properties
Copper(II) tartrate typically exists as a hydrated salt, appearing as a blue to green crystalline

powder.[1][3][4] The degree of hydration can vary, which affects its molecular weight. The

anhydrous form is less common due to its instability in atmospheric conditions.[2]

Table 1: Chemical Identifiers for Copper(II) Tartrate Hydrate
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Identifier Value Reference

Systematic Name
Copper(II) (2R,3R)-2,3-

dihydroxybutanedioate hydrate
[5]

Common Synonyms
Cupric tartrate hydrate, Tartaric

acid cupric salt
[1][6]

CAS Number 946843-80-7 [1][3][5][6]

Molecular Formula
[-CH(OH)CO₂]₂Cu·xH₂O or

C₄H₄CuO₆·xH₂O
[1][3][5]

InChI Key
MAUZTCHAIPUZJB-

OLXYHTOASA-L

Table 2: Physicochemical Data of Copper(II) Tartrate Hydrate

Property Value Reference

Molecular Weight
211.62 g/mol (anhydrous

basis)
[1][7]

229.63 g/mol (monohydrate) [6]

Appearance
Blue to green crystalline

powder
[1][3][5]

Melting Point ~275 °C (decomposes) [1]

Solubility

Insoluble to slightly soluble in

water. Solubility is influenced

by pH and temperature.[2][4]

Purity
≥95.0% to 99.9% (metals

basis)

Experimental Protocols
Detailed methodologies for the synthesis and analysis of Copper(II) tartrate are crucial for

reproducible research. The following sections outline common experimental procedures.
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The single diffusion gel growth technique is an effective method for producing high-quality

crystals of sparingly soluble salts like Copper(II) tartrate at ambient temperatures.[8]

Protocol:

Gel Preparation: A solution of sodium metasilicate (e.g., 1M) is prepared in deionized water.

The pH of the gel is adjusted by adding tartaric acid, which also serves as the inner reactant.

The specific gravity and pH are optimized for desired crystal growth (e.g., pH of 4).[8] The

mixture is then poured into test tubes and allowed to set for a specific aging period.[8]

Reactant Addition: Once the silica gel has set, an aqueous solution of a copper(II) salt, such

as Copper(II) chloride (CuCl₂·2H₂O), is carefully layered on top of the gel. This salt acts as

the supernatant or outer reactant.[8]

Diffusion and Crystal Growth: The copper(II) ions from the supernatant diffuse slowly into the

gel matrix. They react with the tartrate ions from the tartaric acid already incorporated into

the gel.[8] This slow, controlled reaction leads to the nucleation and growth of Copper(II)

tartrate crystals within the gel over several days.

Harvesting: Once the crystals have reached the desired size, they are carefully harvested

from the gel, washed with deionized water to remove any unreacted components, and dried.

Below is a workflow diagram illustrating this synthesis process.
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Diagram 1: Synthesis of Copper(II) Tartrate via Gel Growth
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Diagram 1: Synthesis of Copper(II) Tartrate via Gel Growth

Characterization is essential to confirm the identity, structure, and purity of the synthesized

compound.

Powder X-Ray Diffraction (PXRD): PXRD is used to determine the crystal structure and

phase purity. The grown crystals are ground into a fine powder and analyzed using a
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diffractometer with Cu Kα radiation (wavelength λ = 1.5406 Å). The resulting diffraction

pattern, with peaks at specific 2θ angles, can be indexed to determine the unit cell

parameters, confirming the orthorhombic crystal system for Copper(II) tartrate.[8]

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy identifies the functional

groups present in the molecule. A sample is prepared as a KBr pellet, and the spectrum is

recorded in the 400–4000 cm⁻¹ range. The spectrum confirms the presence of carboxylate

groups and hydroxyl groups, and shows coordination of the tartrate to the Cu(II) ion through

these groups.[8]

X-ray Photoelectron Spectroscopy (XPS): XPS is employed to determine the elemental

composition and the oxidation state of the copper ions. The analysis of the Cu 2p region of

the spectrum, specifically the binding energies of the 2p₃/₂ and 2p₁/₂ peaks and their

associated satellites, confirms the presence of Cu²⁺ ions and the paramagnetic nature of the

compound.[8]

The solubility product constant (Ksp) is a measure of the solubility of a sparingly soluble salt.

For Copper(II) tartrate, it can be determined spectrophotometrically due to the characteristic

blue color of the aqueous Cu²⁺ ion.[9][10][11]

Dissociation Equation: CuC₄H₄O₆(s) ↔ Cu²⁺(aq) + C₄H₄O₆²⁻(aq)[9] Ksp Expression: Ksp =

[Cu²⁺][C₄H₄O₆²⁻][9]

Protocol:

Preparation of a Saturated Solution: A saturated solution of Copper(II) tartrate is prepared by

mixing equimolar solutions of a soluble copper salt (e.g., 0.1 M CuSO₄) and a soluble tartrate

salt (e.g., 0.1 M sodium tartrate).[10] The mixture is allowed to equilibrate for a sufficient time

(e.g., 15 minutes or longer) for the precipitate to form completely.[9][10]

Separation of Solid: The precipitate is removed from the saturated solution by centrifugation

or filtration to obtain a clear supernatant.[9]

Preparation of Standard Solutions: A series of standard solutions with known concentrations

of Cu²⁺ are prepared by diluting a stock solution of CuSO₄.[11]
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Spectrophotometric Measurement: Using a spectrophotometer set to the wavelength of

maximum absorbance for the Cu²⁺ ion (approx. 675 nm), the absorbance of each standard

solution is measured to create a Beer's Law calibration curve (Absorbance vs. [Cu²⁺]).[9]

Determination of [Cu²⁺]: The absorbance of the saturated Copper(II) tartrate supernatant is

measured. Using the calibration curve, the concentration of Cu²⁺ in the saturated solution is

determined.

Calculation of Ksp: Since the dissolution stoichiometry is 1:1, the concentration of the tartrate

ion [C₄H₄O₆²⁻] is equal to the determined [Cu²⁺]. The Ksp is then calculated as Ksp =

[Cu²⁺]².

The workflow for this analytical procedure is visualized below.
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Diagram 2: Workflow for Ksp Determination of Copper(II) Tartrate
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Diagram 2: Workflow for Ksp Determination of Copper(II) Tartrate

Applications and Research Relevance
Copper(II) tartrate hydrate is a versatile compound with applications spanning multiple

scientific disciplines.

Table 3: Key Application Areas of Copper(II) Tartrate Hydrate
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Field Application Description Reference

Organic Synthesis Catalyst

Used as a catalyst in

organic reactions,

such as the

polymerization of

acetylene to form

helical polyacetylene

fibers.[1] It is also a

precursor for creating

copper-based metal-

organic frameworks

(MOFs).

Analytical Chemistry Reagent

Employed in various

analytical techniques,

including

spectroscopy, to study

copper content in

different samples.[1] It

is a key component in

Fehling's solution for

detecting reducing

sugars.

Materials Science Precursor

Serves as a precursor

for synthesizing

nanocomposite

semiconductors and

other copper-organic

materials.[2]

Agriculture Micronutrient Utilized in the

formulation of

fertilizers to provide

essential copper

micronutrients for

healthy plant growth
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and enhanced crop

yields.[1]

Food Industry Additive

Acts as a food

preservative and color

stabilizer, helping to

maintain the quality of

various food products.

[1]

The relationship between the compound's structure, its resulting properties, and its diverse

applications is summarized in the diagram below.

Diagram 3: Structure-Property-Application Relationship
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Diagram 3: Structure-Property-Application Relationship

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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